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Compound of Interest |

Compound Name: Nicotine-d7 HCI
CAS No.: 1219805-86-3
Cat. No.: B602505
. J

Part 1: Executive Safety Directive (The "Why")

Immediate Action Required: Treat Nicotine-d7 HCI as P-Listed Acute Hazardous Waste
(RCRA Code P075).

As researchers, we often view deuterated standards (Nicotine-d7) primarily as high-value
analytical tools for Mass Spectrometry (LC-MS/MS). However, from a regulatory and safety
standpoint, the "d7" isotopic labeling does not alter its toxicity profile or its classification under
the Resource Conservation and Recovery Act (RCRA).

The Critical Distinction: Unlike common solvent waste, Nicotine-d7 HCI is classified as Acutely
Hazardous.

o Threshold: Generation of >1 kg of total acute hazardous waste (P-list) in a calendar month
upgrades a facility to "Large Quantity Generator" (LQG) status, triggering stringent EPA
oversight.

» The Trap: "Empty" containers that held P-listed substances are not considered empty by
regulation until specific decontamination steps are taken.[1][2] Throwing a "dusty" vial into
the trash is a federal violation.

Part 2: Technical & Regulatory Framework
1. Chemical Identity & Hazards[3][4]
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e Compound: (£)-Nicotine-d7 (methyl-d3, pyridine-d4) Dihydrochloride

o Physical State: Hygroscopic solid (Salt form). Note: The HCI salt form increases water
solubility, significantly accelerating dermal absorption rates compared to the freebase oil.

e Regulatory Status:
o US EPA: RCRA PQ75 (Acutely Hazardous Waste).

o DEA: Generally exempt if used as an analytical reference standard, but check local
controlled substance schedules.

o Export/Nuclear: While deuterium is regulated for nuclear non-proliferation (10 CFR 110),
the milligram quantities used in bioanalysis generally fall under general license
exemptions, but disposal focuses on chemical toxicity.

2. The "Triple Rinse" Rule (40 CFR 261.7)

This is the most common compliance failure in laboratories. A container holding a P-listed
residue is Hazardous Waste unless:

« It has been triple-rinsed with a solvent capable of removing the residue.[1][5]

e CRITICAL: The rinsate (the solvent used to rinse) must be collected and disposed of as
P0O75 Hazardous Waste. You cannot pour the rinse water down the drain.[6]

Part 3: Operational Disposal Protocols
Protocol A: Solid Waste & Stock Solutions

o Applicability: Expired standards, degraded solids, or concentrated stock solutions (>1
mg/mL).

e Method: Lab Pack for Incineration.
e Procedure:

o Segregation: Do not mix with oxidizers or acids. Keep Nicotine-d7 waste in a dedicated,
clearly labeled "Acute Toxic" stream.
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o Container: High-density polyethylene (HDPE) or glass.
o Labeling: Must read "Hazardous Waste - Acute Toxic (Nicotine P075)."

o Disposal Path: Hand over to EHS for high-temperature incineration. Never attempt to
neutralize bulk stocks in-house; the risk of generating persistent toxic intermediates (e.g.,
cotinine) is high.

Protocol B: "Empty" Vials & Glassware

o Applicability: The original shipping vial or volumetric flasks used for stock prep.
o Method: Triple Rinse & Segregate.

e Procedure:

o

Rinse 1: Add solvent (Methanol or Water) to the container. Cap and shake. Decant solvent
into the PO75 Liquid Waste container.

o

Rinse 2: Repeat. Decant into PO75 waste.[7][8]

[¢]

Rinse 3: Repeat. Decant into PO75 waste.[7][8]

o

Final Step: Deface the label on the now-empty vial. It can now be discarded as standard
glass trash (or Type | glass recycling, depending on facility rules).

Part 4: Emergency Spill Management (Oxidation Logic)

While we do not treat waste chemically due to permitting restrictions, we do treat spills to
neutralize immediate hazards.

The Chemistry: Nicotine is susceptible to oxidative degradation.[3] The Agent: 10% Sodium
Hypochlorite (Bleach) or Potassium Permanganate (if available).

Spill Cleanup Workflow:

o Evacuate & PPE: Don double nitrile gloves, Tyvek sleeves, and a P100 particulate respirator
(if powder is airborne).

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://documents.dnrec.delaware.gov/dwhs/SHWMB/Hazardous/Fact-Sheets/Nicotine-Waste-Management-Fact-Sheet.pdf
https://www.oregon.gov/deq/Hazards-and-Cleanup/Documents/P075FS.pdf
https://documents.dnrec.delaware.gov/dwhs/SHWMB/Hazardous/Fact-Sheets/Nicotine-Waste-Management-Fact-Sheet.pdf
https://www.oregon.gov/deq/Hazards-and-Cleanup/Documents/P075FS.pdf
https://www.cdc.gov/niosh/ershdb/emergencyresponsecard_29750028.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602505?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Containment: If liquid, dike with absorbent pads. If solid, cover with wet paper towels to
prevent dust generation.[9]

o Deactivation: Apply fresh 10% bleach solution gently over the contaminated area. Allow 15—
20 minutes contact time. Note: This oxidizes nicotine to cotinine and other less acutely toxic
(but still regulated) metabolites.

o Cleanup: Absorb the bleach/nicotine slurry.

» Disposal: Place all cleanup materials into a sealed bag labeled PO75 Spill Debris.

Part 5: Decision Logic & Workflow (Visualization)

The following diagram outlines the decision process for handling Nicotine-d7 HCI waste
streams to ensure compliance.
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Figure 1: Decision matrix for Nicotine-d7 HCI waste classification. Note that "Empty"
containers require active decontamination to exit the hazardous waste stream.
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Part 6: Summary of Data & Thresholds

Parameter Specification Operational Implication
Acutely Hazardous.[7][10][11]
RCRA Code PO75 Zero tolerance for drain
disposal.
High toxicity. Treat d7-isotope
LD50 (Oral, Rat) ~50 mg/kg with same caution as

unlabeled.

Solubility

High (Water/MeOH)

Rapid dermal absorption.
Double-gloving (Nitrile) is

mandatory.

Incompatibility

Strong Oxidizers, Acids

Do not store near nitric acid or
permanganates (fire/reaction
risk).

Waste Limit

1 kg / month

Exceeding this (total P-waste)
triggers LQG status. Minimize

inventory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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